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Compound of Interest

Compound Name: 2,3,5-Tribromobenzaldehyde

CAS No.: 477534-83-1

Cat. No.: B1472527

Get Quote

An In-Depth Technical Guide to 2,3,5-Tribromobenzaldehyde: Synthesis, Properties, and

Applications

Introduction
2,3,5-Tribromobenzaldehyde is a halogenated aromatic aldehyde, a class of compounds that

serve as versatile building blocks in organic synthesis. Its structure, featuring an aldehyde

functional group and three bromine atoms on the benzene ring, offers multiple sites for

chemical modification. This makes it a valuable intermediate in the synthesis of more complex

molecules, particularly in the fields of pharmaceuticals and materials science. This guide

provides a comprehensive technical overview of 2,3,5-Tribromobenzaldehyde, including its

chemical identity, properties, synthesis considerations, and applications, with a focus on its

utility for researchers and drug development professionals.

The Chemical Abstracts Service (CAS) has assigned the number 477534-83-1 to 2,3,5-
Tribromobenzaldehyde[1]. This unique identifier is crucial for unambiguous identification in

chemical databases, regulatory submissions, and procurement.
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The properties of 2,3,5-Tribromobenzaldehyde are dictated by its molecular structure: the

electrophilic aldehyde group and the electron-withdrawing, bulky bromine substituents. While

extensive experimental data for this specific isomer is not widely published, we can infer its

characteristics based on related compounds.

Table 1: Key Properties of Substituted Benzaldehydes

Property

2,3,5-
Tribromobenzaldeh
yde
(Predicted/Inferred)

2-Amino-3,5-
dibromobenzaldeh
yde

3,5-
Dibromobenzaldeh
yde[2]

CAS Number 477534-83-1[1] 50910-55-9 56990-02-4

Molecular Formula C₇H₃Br₃O C₇H₅Br₂NO C₇H₄Br₂O

Molecular Weight 342.81 g/mol 278.93 g/mol 263.91 g/mol

Appearance
Likely a white to off-

white solid
- -

Melting Point Not available 130-135 °C 84-88 °C

Solubility

Expected to be

soluble in common

organic solvents (e.g.,

THF,

Dichloromethane,

Ethyl Acetate) and

insoluble in water.

- -

SMILES String
O=Cc1cc(Br)c(Br)c(Br

)c1

Nc1c(Br)cc(Br)cc1C=

O
Brc1cc(Br)cc(C=O)c1

InChI Key Inferred from structure
RCPAZWISSAVDEA-

UHFFFAOYSA-N

ZLDMZIXUGCGKMB-

UHFFFAOYSA-N
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Structural elucidation of 2,3,5-Tribromobenzaldehyde relies on standard spectroscopic

techniques. While a published spectrum for this specific isomer is not readily available, the

expected spectral features can be predicted. For illustrative purposes, the analysis of the

related compound 2-Amino-3,5-dibromobenzaldehyde provides a strong model for

interpretation.

¹H NMR: The aldehyde proton (-CHO) would appear as a singlet far downfield, typically

around δ 9.5-10.5 ppm. The aromatic protons would appear as distinct signals in the δ 7.0-

8.0 ppm region, with their splitting patterns determined by their coupling relationships.

¹³C NMR: The carbonyl carbon of the aldehyde would be highly deshielded, appearing

around δ 190 ppm. The aromatic carbons would resonate between δ 120-150 ppm, with

carbons directly attached to bromine showing characteristic shifts.

FT-IR: Key vibrational bands would include a strong C=O stretch for the aldehyde at

approximately 1700 cm⁻¹ and C-Br stretches at lower wavenumbers (typically 500-650

cm⁻¹).

Synthesis Methodologies
The synthesis of polybrominated benzaldehydes typically involves two primary strategies: the

direct bromination of a benzaldehyde precursor or the formylation of a pre-brominated benzene

ring. The choice of method depends on the desired substitution pattern and the availability of

starting materials.

Protocol 1: Electrophilic Bromination of a Benzaldehyde
Precursor
This approach involves the direct reaction of a less-substituted bromobenzaldehyde with a

brominating agent. The existing bromine and aldehyde groups act as directors, influencing the

position of subsequent bromination.

Step-by-Step Methodology:

Precursor Selection: Start with a commercially available dibromobenzaldehyde that can

direct the third bromine to the desired position.
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Reaction Setup: Dissolve the starting material in a suitable solvent (e.g., glacial acetic acid

or a chlorinated solvent).

Bromination: Add a brominating agent, such as elemental bromine (Br₂) or N-

Bromosuccinimide (NBS), often in the presence of a Lewis acid catalyst (e.g., FeCl₃ or AlCl₃)

to increase the electrophilicity of the bromine.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

Work-up: Quench the reaction by adding a reducing agent (e.g., sodium bisulfite solution) to

consume excess bromine. Extract the product into an organic solvent.

Purification: Wash the organic layer with water and brine, dry over an anhydrous salt (e.g.,

Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified,

typically by recrystallization or column chromatography.

The causality behind using a Lewis acid is to polarize the Br-Br bond, creating a potent

electrophile (Br⁺) that is more readily attacked by the electron-rich aromatic ring.
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Fig. 2: Role of 2,3,5-Tribromobenzaldehyde as a key intermediate in synthetic chemistry.

Safety, Handling, and Storage
As with all halogenated aromatic aldehydes, 2,3,5-Tribromobenzaldehyde should be handled

with care in a laboratory setting. While a specific Material Safety Data Sheet (MSDS) is not

widely available, the safety profile can be inferred from similar compounds like 2-amino-3,5-

dibromobenzaldehyde and 3,5-dibromobenzaldehyde.

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. [3][4]* Engineering Controls: Handle the compound in

a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust

or vapors. [5][6]Facilities should be equipped with an eyewash station and a safety shower.

[5]* Health Hazards: This class of compounds is typically irritating to the eyes, skin, and

respiratory system. [4]Avoid contact with skin and eyes, and prevent dust generation and

inhalation. [5][6]May be harmful if swallowed. [3]* Storage: Store in a tightly closed container

in a cool, dry, and well-ventilated place away from incompatible substances such as strong

oxidizing agents. [4][5]* Disposal: Dispose of waste in accordance with local, state, and

federal regulations. Chemical waste generators must determine if a discarded chemical is

classified as hazardous. [5]
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2,3,5-Tribromobenzaldehyde (CAS No. 477534-83-1) is a synthetically valuable, poly-

functionalized building block. Its aldehyde group and multiple bromine substituents provide

chemists, particularly those in drug discovery and materials science, with a versatile platform

for constructing complex molecular targets. Through well-established synthetic protocols such

as electrophilic substitution and functional group transformations like condensation and cross-

coupling, this compound can be elaborated into a diverse range of novel structures. Prudent

handling in accordance with established safety protocols for halogenated aromatic aldehydes is

essential for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/382453434_Exploring_the_Chemistry_Reactions_Applications_and_Biomedical_Potentials_of_2-Nitrobenzaldehyde_and_2-Chlorobenzaldehyde
https://www.mdpi.com/1420-3049/29/14/3248
https://www.benchchem.com/product/b1472527?utm_src=pdf-custom-synthesis#bc-rfq
https://nl.kuujia.com/cas-477534-83-1.html
https://www.sigmaaldrich.com/US/en/product/aldrich/515396
https://www.fishersci.com/store/msds?partNumber=AAA13729&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-IN-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-821695&DocumentType=MSD&DocumentId=821695_SDS_MY_EN.PDF&DocumentUID=17783116&Language=EN&Country=MY&Origin=null&Display=inline
https://pim-resources.coleparmer.com/sds/00255.pdf
https://www.fishersci.com/store/msds?partNumber=AC334130050&productDescription=2-AMINO-3%2C5-DIBROMOBENZA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1472527/docs#2-3-5-tribromobenzaldehyde-cas-number
https://www.benchchem.com/product/b1472527/docs#2-3-5-tribromobenzaldehyde-cas-number
https://www.benchchem.com/product/b1472527/docs#2-3-5-tribromobenzaldehyde-cas-number
https://www.benchchem.com/product/b1472527/docs#2-3-5-tribromobenzaldehyde-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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